Cas no 794448-99-0 (3-(3-Ethylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-Ethylphenyl)-2-oxopropanoic acid
• CAS No: 794448-99-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6618286
• PubChem ID: 137731919
• Update Time: 2023-11-14

3-(3-Ethylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenyl)-2-oxopropanoic acid
• EN300-1756607
• 794448-99-0
• 3-(3-Ethylphenyl)-2-oxopropanoic acid

• Inchi： 1S/C11H12O3/c1-2-8-4-3-5-9(6-8)7-10(12)11(13)14/h3-6H,2,7H2,1H3,(H,13,14)
• InChI Key： VGCVLPUCLMQULT-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=CC=CC(=C1)CC

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives